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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working on the
production of the short-lived radioisotope Lithium-9 (°Li).

Frequently Asked Questions (FAQs)

Q1: What is the primary production method for °Li at ISOL facilities?

Al: Lithium-9 is typically produced via the Isotope Separation On-Line (ISOL) method. This
involves bombarding a thick, high-Z (high atomic number) target with high-energy protons. The
primary nuclear reaction is spallation, where the protons fragment the target nuclei, producing
a wide range of nuclides, including °Li. Facilities like ISOLDE at CERN and TRIUMF-ISAC
utilize this technique.[1][2][3][4]

Q2: What are the most common target materials for °Li production?

A2: High-Z refractory metals are preferred due to their ability to withstand high beam power and
temperatures. Tantalum (Ta) foil targets are commonly used.[5][6] The high operating
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temperature (often exceeding 2000°C) is crucial for the rapid diffusion and release of the short-
lived °Li from the target matrix.

Q3: How is °Li separated from other isotopes after production?

A3: After diffusing out of the target, °Li atoms are ionized, typically through a surface ionizer,
and then accelerated to a few tens of keV. A mass separator, which is essentially a large
magnet, then deflects the ion beam, separating the ions based on their mass-to-charge ratio.
This allows for the selection of the °Li beam, separating it from isobaric contaminants.[1][2]

Q4: What is the half-life of °Li and why is it challenging to work with?

A4: Lithium-9 has a very short half-life of approximately 178.3 milliseconds. This rapid decay
necessitates a highly efficient and fast production, release, ionization, and separation process
to obtain a usable yield before the isotope decays.[7]

Q5: What are typical °Li beam intensities | can expect?

A5: The achievable beam intensity of °Li is highly dependent on several factors, including
proton beam current, target material and thickness, and the efficiencies of release, ionization,
and transport. While specific yields can vary, facilities like TRIUMF-ISAC can produce a wide
range of radioactive ion beams with varying intensities. For short-lived isotopes like °Li, yields
can be on the order of 103 to 105 ions per second for a given proton current.

Troubleshooting Guide
Issue 1: Low or No °Li Yield Detected

This is a common and critical issue that can arise from problems at multiple stages of the
production and delivery process.
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Caption: A step-by-step logical workflow for troubleshooting low °Li yield.

Issue 2: High Isobaric Contamination (e.g., °Be, °C)

Even with a correctly tuned mass separator, contamination from other isotopes with the same

mass number (isobars) can be a significant problem.
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Quantitative Data: lllustrative °Li Production
Efficiencies

The final yield of °Li is a product of several efficiency factors. The table below provides
illustrative values for a typical production scenario using a high-energy proton beam on a
Tantalum target. These values are representative for light, short-lived isotopes produced via the

ISOL method and can be used as a baseline for comparison.
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Experimental Protocols
Protocol 1: Production and Extraction of °Li

This protocol outlines the key steps for producing °Li using the ISOL method at a facility like
TRIUMF-ISAC or ISOLDE.
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Target Preparation and Installation:

o Athick Tantalum foil target is assembled and installed into the target station module.
o The target is connected to a surface ion source via a heated transfer tube.

o The entire target/ion source assembly is placed under vacuum.

Proton Beam Bombardment:

o A high-energy proton beam (e.g., 500 MeV to 1.4 GeV) with a current of up to 100 pA is
directed onto the Tantalum target.[1][8]

o The proton beam induces spallation reactions within the target, producing a variety of
radioactive nuclides, including °Li.

Target Heating and Isotope Release:

o The target is resistively heated to a high temperature (e.g., 2300 °C) to facilitate the rapid
diffusion of the produced isotopes out of the target foils.[3]

o The released atoms effuse from the target into the transfer line leading to the ion source.
lonization:

o The neutral °Li atoms enter a hot ( >2000 °C) metal tube, typically made of Rhenium or
Tantalum, which acts as a surface ionizer.

o Due to the hot surface, the °Li atoms are efficiently ionized to Li*.
Extraction and Mass Separation:

o The newly formed °Li ions are extracted from the ion source by a high voltage potential
(e.g., 30-60 kV).

o The extracted beam, containing a mix of ions, is guided into a mass separator.
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o The magnetic field of the separator is tuned to select only the ions with a mass-to-charge
ratio of 9, effectively isolating the °Li beam.

o Beam Delivery:

o The purified °Li ion beam is then transported through a low-energy beamline, using
electrostatic lenses and steerers, to the designated experimental station.

Workflow for °Li Production
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Caption: A simplified workflow diagram of the °Li production process using the ISOL method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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